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Compound of Interest

Compound Name: Cy5-PEG7-TCO4

Cat. No.: B12374124 Get Quote

Cy5 is a synthetic, far-red fluorescent dye belonging to the cyanine family.[1] Its defining

characteristic is its strong absorption of light in the red region of the spectrum and subsequent

emission of slightly longer wavelength far-red light. This positions its fluorescence in a spectral

window where cellular and tissue autofluorescence is minimal, leading to an improved signal-

to-noise ratio in biological applications.[1]

The key quantitative parameters that define the performance of Cy5 are summarized in the

table below. These values are crucial for selecting appropriate excitation sources (e.g., lasers)

and emission filters for optimal signal detection.

Parameter Value

Peak Excitation Wavelength (λex) 649 nm[2][3]

Peak Emission Wavelength (λem) 666 - 670 nm[1]

Molar Extinction Coefficient (ε) 250,000 cm⁻¹M⁻¹

Fluorescence Quantum Yield (Φ) ~0.2 - 0.27

Table 1: Quantitative Spectroscopic Properties of Cy5.

Experimental Protocol: Determination of Excitation
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The following protocol outlines a generalized procedure for determining the excitation and

emission spectra of a Cy5-conjugated molecule, such as an antibody or oligonucleotide, using

a spectrofluorometer.

Objective: To experimentally determine the peak excitation and emission wavelengths of a Cy5

conjugate.

Materials:

Spectrofluorometer with excitation and emission monochromators

Quartz cuvette

Appropriate solvent (e.g., phosphate-buffered saline (PBS) for biomolecules)

Cy5-conjugated sample

Solvent blank (unconjugated sample in the same buffer)

Methodology:

Instrument Preparation:

Power on the spectrofluorometer and its light source (typically a xenon arc lamp). Allow

the system to warm up for at least 30 minutes to ensure stable lamp output.

Blank Measurement:

Fill the quartz cuvette with the solvent blank.

Place the cuvette in the sample holder of the spectrofluorometer.

Perform a scan to measure any background signal from the solvent and cuvette. This will

be subtracted from the sample measurement.

Excitation Spectrum Measurement:

Set the emission monochromator to the expected emission maximum of Cy5 (~670 nm).
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Scan a range of excitation wavelengths (e.g., 550 nm to 660 nm).

The instrument will record the fluorescence intensity at 670 nm for each excitation

wavelength.

The resulting spectrum will show a peak at the wavelength of maximum excitation.

Emission Spectrum Measurement:

Set the excitation monochromator to the determined peak excitation wavelength (around

649 nm).

Scan a range of emission wavelengths (e.g., 650 nm to 750 nm).

The instrument will record the intensity of emitted fluorescence across this range.

The resulting spectrum will show a peak at the wavelength of maximum emission.

Data Analysis:

Subtract the blank measurement from both the excitation and emission spectra of the

sample.

The peak of the corrected spectra will provide the experimental values for the excitation

and emission maxima.

Key Applications and Signaling Pathways
The distinct spectral properties of Cy5 make it a versatile tool in various experimental contexts.

Immunofluorescence
In immunofluorescence, Cy5 is frequently used as a label for secondary antibodies to detect

specific target antigens within cells or tissues. Its far-red emission is well-separated from other

common fluorophores like FITC (green) and TRITC (red), making it ideal for multi-color

imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12374124?utm_src=pdf-body-img
https://www.benchchem.com/product/b12374124?utm_src=pdf-custom-synthesis
https://www.baseclick.eu/science/glossar/cy5/
https://app.fluorofinder.com/dyes/22-cy5-ex-max-649-nm-em-max-667-nm
https://www.tocris.com/products/cyanine-5-se_5436
https://www.benchchem.com/product/b12374124#cy5-fluorophore-excitation-and-emission-spectra
https://www.benchchem.com/product/b12374124#cy5-fluorophore-excitation-and-emission-spectra
https://www.benchchem.com/product/b12374124#cy5-fluorophore-excitation-and-emission-spectra
https://www.benchchem.com/product/b12374124#cy5-fluorophore-excitation-and-emission-spectra
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12374124?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12374124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12374124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

